Cas no 1693859-88-9 (4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
• CAS No: 1693859-88-9
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6525954
• PubChem ID: 107345365
• Update Time: 2025-05-19

4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
• EN300-1106601
• 1693859-88-9

• Inchi： 1S/C8H14N4O2/c1-14-4-2-3-12-5-6(9)7(11-12)8(10)13/h5H,2-4,9H2,1H3,(H2,10,13)
• InChI Key： UDPDVUSWPMIVBD-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C=C(C(C(N)=O)=N1)N

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 96.2Ų

Additional information on 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide

4-Amino-1-(3-Methoxypropyl)-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1693859-88-9, known as 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and structural versatility. The amino carboxamide group attached to the pyrazole ring further enhances its potential for various applications, particularly in drug discovery and development.

Recent studies have highlighted the antitumor activity of this compound, making it a promising candidate for anticancer therapies. Researchers have demonstrated that 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide exhibits selective cytotoxicity against various cancer cell lines, while showing minimal toxicity to normal cells. This selective activity is attributed to its ability to inhibit key enzymes involved in tumor progression, such as proteasomes and kinases. The methoxypropyl group attached to the pyrazole ring plays a crucial role in enhancing the compound's solubility and bioavailability, which are critical factors for its therapeutic efficacy.

In addition to its antitumor properties, this compound has also shown potential in the treatment of inflammatory diseases. Preclinical studies have revealed that 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide possesses potent anti-inflammatory activity, which is mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound could be developed into a novel anti-inflammatory agent with fewer side effects compared to conventional treatments.

The synthesis of 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring, followed by functionalization with the amino and methoxypropyl groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is essential for its pharmacological applications.

From a structural standpoint, the compound's pyrazole core provides a rigid framework that facilitates interactions with biological targets. The presence of both an amino group and a carboxamide group introduces additional flexibility, allowing for fine-tuning of the compound's physicochemical properties. This dual functionality makes it an ideal scaffold for further chemical modifications, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious disorders.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide to enhance its efficacy in vivo. Researchers are also investigating its mechanism of action at the molecular level, with particular emphasis on its interactions with cellular signaling pathways. These efforts are expected to pave the way for the development of next-generation drugs based on this compound.

In conclusion, 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxamide represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new insights into its properties and applications, this compound is poised to make a meaningful impact on human health.